Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride

• IUPAC Name: N-[(3-phenoxyphenyl)methyl]butan-1-amine;hydrochloride
• InChI: InChI=1S/C17H21NO.ClH/c1-2-3-12-18-14-15-8-7-11-17(13-15)19-16-9-5-4-6-10-16;/h4-11,13,18H,2-3,12,14H2,1H3;1H
• InChI Key: PZPWUFPDTOOELY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC(=CC=C1)OC2=CC=CC=C2.Cl
• Molecular Formula: C17H22ClNO
• Molecular Weight: 291.8 g/mol

Description

Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride (BPMA-HCl) is an organic compound that is used in a variety of scientific research applications. It is a colorless to pale yellow crystalline solid that is soluble in water and ethanol. BPMA-HCl is commonly used in biochemical and physiological experiments as a neurotransmitter agonist and antagonist, and has been studied for its potential therapeutic effects in the treatment of various diseases.

Scientific Research Applications

Antimicrobial Activity

Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride and its derivatives have shown promising antimicrobial activities. In a study, similar compounds exhibited significant antimicrobial properties against bacteria like Staphylococcus aureus and Mycobacterium luteum, and antifungal properties against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

Corrosion Inhibition

Amine derivatives, including compounds structurally similar to Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride, have been effective as corrosion inhibitors. A study found that these compounds can protect mild steel in corrosive environments, highlighting their potential in industrial applications (Boughoues et al., 2020).

Organometallic Chemistry

Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride derivatives have been used in synthesizing various organometallic complexes. For example, zirconium complexes of amino(polyphenolic) ligands, including similar compounds, were synthesized and studied for their hydrolytic stability, indicating their importance in coordination chemistry (Chartres et al., 2007).

Polymer and Material Science

These compounds have also found applications in material science. For instance, they have been used in creating extended structures on a Triphenoxymethane platform, which are important in understanding molecular architecture and its applications in material science (Dinger & Scott, 2000).

Steric Effects in Chemical Reactions

In chemical synthesis, the steric effects of compounds like Butyl[(3-phenoxyphenyl)methyl]amine hydrochloride have been studied. These studies provide valuable insights into how steric hindrance affects chemical reactions, which is crucial in designing efficient synthetic pathways (Huang et al., 2008).